Cas no 84911-01-3 (3-Ethyl-4-methoxybenzenesulfonyl Chloride)

• Product name: 3-Ethyl-4-methoxybenzenesulfonyl Chloride
• CAS No: 84911-01-3
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• MDL: MFCD18917037
• CID: 1088373
• PubChem ID: 15915323

3-Ethyl-4-methoxybenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-methoxybenzene-1-sulfonyl chloride
• 3-Ethyl-4-methoxybenzenesulfonyl chloride
• AKOS006333664
• LS-09226
• 3-ethyl-4-(methyloxy)benzenesulfonyl chloride
• CS-0319357
• SCHEMBL4169872
• LKFURLPDNDFSNK-UHFFFAOYSA-N
• MFCD18917037
• 3-Ethyl-4-methoxybenzene-1-sulfonylchloride
• 84911-01-3
• FT-0741645
• A19225
• GS3125
• ALBB-027014
• benzenesulfonyl chloride, 3-ethyl-4-methoxy-
• DB-076170
• 3-Ethyl-4-methoxybenzenesulfonyl Chloride

• MDL： MFCD18917037
• Inchi： InChI=1S/C9H11ClO3S/c1-3-7-6-8(14(10,11)12)4-5-9(7)13-2/h4-6H,3H2,1-2H3
• InChI Key： LKFURLPDNDFSNK-UHFFFAOYSA-N
• SMILES： CCC1=CC(=CC=C1OC)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 234.0117431g/mol
• Monoisotopic Mass: 234.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-Ethyl-4-methoxybenzenesulfonyl Chloride

Latest Research Insights on 3-Ethyl-4-methoxybenzenesulfonyl Chloride (CAS: 84911-01-3) in Chemical Biology and Pharmaceutical Applications

3-Ethyl-4-methoxybenzenesulfonyl Chloride (CAS: 84911-01-3) is a key sulfonyl chloride derivative widely utilized in organic synthesis, particularly in the development of pharmaceutical intermediates and bioactive molecules. Recent studies have highlighted its role as a versatile building block for sulfonamide-based drug candidates, owing to its reactive sulfonyl chloride group and modifiable ethyl-methoxy aromatic structure. This research briefing consolidates the latest advancements in its applications, synthetic methodologies, and mechanistic insights from peer-reviewed literature (2022–2024).

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy in synthesizing novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. Researchers optimized the reaction conditions (e.g., using DCM as solvent at 0°C–25°C) to achieve >85% yield, with the ethyl-methoxy moiety enhancing target selectivity. Parallel work in ACS Chemical Biology revealed its utility in PROTAC (Proteolysis-Targeting Chimera) linker design, where 84911-01-3-derived sulfonamides improved cellular permeability and degradation efficiency of oncogenic proteins.

Innovations in green chemistry have also emerged. A 2024 Green Chemistry paper reported a solvent-free mechanochemical synthesis of 3-Ethyl-4-methoxybenzenesulfonyl Chloride, reducing hazardous waste by 70% while maintaining 92% purity. Stability studies indicated that storage under argon at −20°C prevents hydrolysis of the sulfonyl chloride group, critical for industrial-scale applications.

Toxicological profiling (2023, Chemical Research in Toxicology) identified moderate cytotoxicity (IC50: 45 μM in HepG2 cells), prompting recommendations for engineered derivatives with reduced reactive intermediates. Patent analyses (US2023024241A1, WO2023187542) further highlight its incorporation in antiviral and anti-inflammatory pipelines, particularly as a precursor for IL-17 inhibitors.

In conclusion, 84911-01-3 remains a high-value scaffold in drug discovery, with recent advances emphasizing sustainability, structural diversification, and target specificity. Ongoing research focuses on derivatization strategies to mitigate toxicity while expanding its therapeutic applications.